Cas no 1114870-89-1 (ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate)

• Product Name: ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate
• CAS No: 1114870-89-1
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 5388307
• Update Time: 2025-06-08

ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• YPHUYKXWAPXTSQ-UHFFFAOYSA-N
• ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate

• Inchi： 1S/C27H23ClN2O5/c1-3-34-27(32)18-7-12-23-22(14-18)25(15-24(30-23)17-5-4-6-21(13-17)33-2)35-16-26(31)29-20-10-8-19(28)9-11-20/h4-15H,3,16H2,1-2H3,(H,29,31)
• InChI Key： YPHUYKXWAPXTSQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(OCC)=O)=CC=2)C(OCC(NC2=CC=C(Cl)C=C2)=O)=CC=1C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate

Introduction to Ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate (CAS No. 1114870-89-1)

Ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate, with the CAS number 1114870-89-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of this compound features a quinoline core substituted with various functional groups, including an ethyl ester at the 6-position, a methoxy group at the 2-position, and a carbamoyl methoxy moiety at the 4-position. The presence of these functional groups not only contributes to the compound's unique chemical properties but also enhances its potential for biological interactions. Specifically, the 4-chlorophenyl and 3-methoxyphenyl substituents introduce specific electronic and steric effects that can influence the compound's reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy in various therapeutic areas, including antimicrobial, antiviral, anticancer, and anti-inflammatory applications. The structural features of Ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate make it a promising candidate for further investigation in these areas. For instance, the carbamoyl methoxy group at the 4-position can serve as a pharmacophore for interacting with specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The quinoline scaffold is well-documented for its ability to modulate biological processes, and modifications such as those present in Ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate can fine-tune its pharmacological properties. Current research is exploring how these structural modifications affect the compound's bioavailability, metabolic stability, and target specificity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the quinoline core, followed by functional group transformations such as esterification and substitution at specific positions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications of the quinoline ring.

Ethical considerations are paramount in pharmaceutical research, and Ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate has been synthesized and characterized with adherence to stringent safety protocols. The compound's handling and storage conditions are carefully controlled to prevent degradation and ensure consistency in experimental outcomes.

The biological evaluation of this compound has revealed intriguing preliminary results. In vitro studies have shown that it exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data indicate that it may interact with cellular pathways involved in cancer progression, making it a candidate for further exploration in oncology research.

The development of new pharmaceuticals is often hampered by challenges such as drug resistance and off-target effects. Ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate offers a unique opportunity to address these challenges through rational drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can identify optimal analogs that enhance efficacy while minimizing side effects.

The future prospects for Ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate are promising. Ongoing studies aim to elucidate its mechanism of action and explore its potential in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion, Ethyl 4-{[(4-chlorophenyl)carbamoyl]methoxy}-2-(3-methoxyphenyl)quinoline-6-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for quinoline derivatives, this compound is poised to play a crucial role in addressing some of the most pressing health challenges of our time.